Cas no 2287335-33-3 (Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-4-methyl-, hydrochloride (1:2))

• Product Name: Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-4-methyl-, hydrochloride (1:2)
• CAS No: 2287335-33-3
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• CID: 6051237
• PubChem ID: 137945247
• Update Time: 2025-10-30

Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-4-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-4-methyl-, hydrochloride (1:2)
• EN300-6740349
• 4-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride
• 4-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine;dihydrochloride
• 2287335-33-3

• Inchi： 1S/C8H11N3.ClH/c1-6-7-4-9-3-2-8(7)11-5-10-6;/h5,9H,2-4H2,1H3;1H
• InChI Key： OUIUFCPVIBNAQJ-UHFFFAOYSA-N
• SMILES： CC1N=CN=C2CCNCC=12.Cl

Computed Properties

• Exact Mass: 221.0486528g/mol
• Monoisotopic Mass: 221.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų

Additional information on Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-4-methyl-, hydrochloride (1:2)

Comprehensive Overview of Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-4-methyl-, hydrochloride (1:2) (CAS No. 2287335-33-3)

The compound Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-4-methyl-, hydrochloride (1:2) (CAS No. 2287335-33-3) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This pyrido[4,3-d]pyrimidine derivative is characterized by its unique structural framework, which combines a pyridine and pyrimidine ring system, making it a valuable scaffold for drug discovery. The presence of a tetrahydro moiety and a methyl group at the 4-position further enhances its potential as a bioactive compound.

In recent years, the demand for heterocyclic compounds like Pyrido[4,3-d]pyrimidine derivatives has surged due to their versatile applications in targeting various biological pathways. Researchers are particularly interested in exploring its role as a kinase inhibitor, given the growing focus on precision medicine and targeted therapies. The hydrochloride salt form (1:2) of this compound ensures improved solubility and stability, which are critical factors for in vitro and in vivo studies. This aligns with the current trend in pharmaceutical development, where salt formation is a common strategy to optimize drug-like properties.

The synthesis of CAS No. 2287335-33-3 involves sophisticated organic chemistry techniques, including cyclization and hydrogenation reactions, to achieve the desired tetrahydro-4-methyl configuration. Its molecular structure has been extensively characterized using advanced analytical methods such as NMR, HPLC, and mass spectrometry, ensuring high purity and consistency for research purposes. This level of detail is crucial for scientists who rely on reproducible results in their experiments, a topic frequently searched in academic and industrial forums.

One of the most compelling aspects of this compound is its potential application in neurodegenerative disease research. Recent studies have highlighted the role of pyrido[4,3-d]pyrimidine scaffolds in modulating enzymes like phosphodiesterases (PDEs), which are implicated in conditions such as Alzheimer's and Parkinson's diseases. This connection has sparked interest among researchers looking for novel small molecule therapeutics to address unmet medical needs. Additionally, its mechanism of action is often compared to other kinase inhibitors, a hot topic in oncology and immunology research.

From a commercial perspective, Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-4-methyl-, hydrochloride (1:2) is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its CAS No. 2287335-33-3 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound is typically supplied as a high-purity powder, stored under controlled conditions to maintain its integrity. This is particularly important for laboratories focusing on high-throughput screening and drug candidate optimization, where consistency is paramount.

In summary, Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-4-methyl-, hydrochloride (1:2) represents a promising candidate for advancing drug discovery efforts. Its structural features, combined with its potential therapeutic applications, make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about innovative drug design and molecular targeting. For researchers and industry professionals, understanding its properties and applications is essential for staying at the forefront of pharmaceutical innovation.